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Introduction Grain refinement is a critical metallurgical process for enhancing the mechanical

properties of magnesium (Mg) alloys. A fine, equiaxed grain structure typically leads to

improved strength, ductility, and formability. While zirconium is a potent refiner for aluminum-

free Mg alloys, it is ineffective in common Mg-Al-based alloys due to the formation of stable Al-

Zr intermetallics. The addition of aluminum-calcium (Al-Ca), often in the form of a master

alloy, has been identified as an effective and economical method for grain refining Mg-Al based

alloys. This document outlines the mechanism, efficacy, and experimental protocols for utilizing

Al-Ca as a grain refiner in magnesium alloys.

Mechanism of Grain Refinement
The primary mechanism for grain refinement in magnesium alloys by Al-Ca additions is

heterogeneous nucleation. When added to the molten magnesium, aluminum and calcium

combine to form intermetallic compounds, most notably Al2Ca. These Al2Ca particles are

stable at the melt temperature and have a low crystallographic mismatch with the α-Mg matrix,

allowing them to act as potent nucleation sites during solidification.[1] This process leads to a

significant increase in the number of grains, resulting in a finer and more uniform

microstructure. The segregation of calcium, which has a high growth restriction factor (Q-value

of 11.94), also contributes to inhibiting grain growth.[1]
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arrow Start

1. Melt Mg Alloy
(720-750°C under protective gas)

2. Add Al-Ca
Master Alloy

3. Stir Melt
(2-5 minutes)

4. Hold Melt
(15-20 minutes)

5. Skim Dross &
Pour into Mold

6. Solidify &
Cool to RT

End

 

arrow Start

1. Sectioning
(Low Speed Saw)

2. Mounting
(Phenolic Resin)

3. Grinding
(400 -> 2000 grit SiC)

4. Polishing
(3µm -> 1µm Diamond)

5. Final Polishing
(0.05µm Alumina)

6. Etching
(e.g., Acetic-Picral)

7. Microscopy & Analysis
(ASTM E112)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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